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Compound of Interest

Compound Name:
2-(Dimethylamino)ethyl

methacrylate

Cat. No.: B052456 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-(Dimethylamino)ethyl methacrylate (DMAEMA). It is intended

for researchers, scientists, and professionals in drug development to ensure the safe handling

and management of this chemical.

Chemical Identifier:

Name: 2-(Dimethylamino)ethyl methacrylate

Synonyms: DMAEMA, N,N-Dimethylaminoethyl methacrylate[1][2]

CAS Number: 2867-47-2[1][2]

Health Hazard Information
2-(Dimethylamino)ethyl methacrylate is classified as a hazardous chemical.[1] It is harmful if

swallowed or in contact with skin, causes skin irritation, and may cause an allergic skin

reaction.[1][2] It can also cause serious eye irritation.[1][2] Inhalation of vapors may be fatal.[1]

Physical and Chemical Properties
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Property Value Source

Appearance
Clear, colorless to light-yellow

liquid
[2][3]

Odor Rotten-egg like [2]

Boiling Point 76 °C @ 13.00mm Hg [4]

Freezing/Melting Point 0 °C [4]

Specific Gravity 0.9330 g/cm³ [4]

Flash Point 68 °C (closed cup) [3]

Molecular Weight 157.21 g/mol [3][4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling DMAEMA.

PPE Category Specification Rationale

Eye Protection

Safety glasses and chemical

goggles if splashing is

possible.[4]

Protects against splashes that

can cause serious eye

irritation.[1][2]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1][4]

Prevents skin irritation and

absorption.[1] May cause an

allergic skin reaction.[1][2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

full-facepiece airline respirator

in positive pressure mode with

emergency escape provisions.

[4]

Protects against inhalation of

vapors which can be fatal.[1]

Operational Plan: Step-by-Step Handling Procedure
1. Pre-Operational Checks:
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Ensure safety showers and eyewash stations are readily accessible and operational.[1]

Verify that the work area is well-ventilated, using local exhaust ventilation to keep airborne

concentrations below permissible exposure limits.[4]

Inspect all PPE for integrity before use.

Review the Safety Data Sheet (SDS) for any new information.

2. Handling Procedure:

Work in a designated area, such as a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[2] Do not breathe mist or vapors.[1][5]

Ground and bond containers when transferring material to prevent static discharge.[1]

Use only non-sparking tools.[1]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the handling area.[1][5][6]

3. Post-Handling Procedure:

Wash hands and any exposed skin thoroughly after handling.[1][6]

Remove and wash contaminated clothing before reuse.[5][6]

Clean the work area and any equipment used.

Store DMAEMA in a cool, dry, and well-ventilated place, away from heat, sparks, and open

flames.[1][2] It should be kept refrigerated (below 4°C/39°F).[4]

Emergency Procedures
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[4]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical attention.[4]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. If conscious and alert,

rinse mouth and drink 2-4 cupfuls of milk or

water. Get medical attention.[4]

Spill

Absorb the spill with inert material (e.g.,

vermiculite, sand, or earth), then place it in a

suitable container for disposal.[4] Use proper

personal protective equipment.[4]

Fire

Use water, dry chemical, chemical foam, or

alcohol-resistant foam to extinguish.[4] Wear a

self-contained breathing apparatus and full

protective gear.[4]

Disposal Plan
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[4]

Waste Segregation: Collect waste DMAEMA and contaminated materials in a separate,

labeled, and sealed container.
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Container Requirements: Use containers that are compatible with the chemical. Keep

containers tightly closed.

Disposal Method: Dispose of contents/container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[1][5] Do not let this chemical enter

the environment.[1]

Workflow for Safe Handling of 2-
(Dimethylamino)ethyl Methacrylate
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Caption: Workflow for the safe handling of DMAEMA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b052456?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC215840010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13507~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2018:29:45~~2-(Dimethylamino
https://pubchem.ncbi.nlm.nih.gov/compound/17869
https://pubchem.ncbi.nlm.nih.gov/compound/17869
https://pim-resources.coleparmer.com/sds/71392.pdf
https://www.tcichemicals.com/US/en/p/M0082
https://sds.edqm.eu/pdf/SDS/EDQM_202100013_1.0_SDS_EN.pdf?ref=1613270865
https://www.benchchem.com/product/b052456#personal-protective-equipment-for-handling-2-dimethylamino-ethyl-methacrylate
https://www.benchchem.com/product/b052456#personal-protective-equipment-for-handling-2-dimethylamino-ethyl-methacrylate
https://www.benchchem.com/product/b052456#personal-protective-equipment-for-handling-2-dimethylamino-ethyl-methacrylate
https://www.benchchem.com/product/b052456#personal-protective-equipment-for-handling-2-dimethylamino-ethyl-methacrylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052456?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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